Cas no 895456-19-6 (2-(benzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(benzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 895456-19-6
• MF: C₁₉H₁₈N₂O₅S₂
• MW: 418.486622333527
• CID: 6477183
• Update Time: 2025-05-22

2-(benzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide
• 2-(benzenesulfonyl)-N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]acetamide
• Acetamide, N-[4-(3,4-dimethoxyphenyl)-2-thiazolyl]-2-(phenylsulfonyl)-

• Inchi： 1S/C19H18N2O5S2/c1-25-16-9-8-13(10-17(16)26-2)15-11-27-19(20-15)21-18(22)12-28(23,24)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,20,21,22)
• InChI Key： ZZKPCMPUZPTUFZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)(=O)CS(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• pka: 6.62±0.50(Predicted)

Additional information on 2-(benzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide

Research Brief on 2-(Benzenesulfonyl)-N-4-(3,4-Dimethoxyphenyl)-1,3-Thiazol-2-ylacetamide (CAS: 895456-19-6)

The compound 2-(benzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS: 895456-19-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities. The compound's unique structural features, including the benzenesulfonyl and dimethoxyphenyl moieties, suggest its relevance in targeting specific biological pathways, particularly in inflammation and oncology.

Recent studies have explored the synthesis of 2-(benzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide through multi-step organic reactions, emphasizing the optimization of yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure. Computational modeling has further elucidated its potential binding interactions with biological targets, highlighting its affinity for enzymes involved in inflammatory and proliferative pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular processes. For instance, it has shown inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes critical in the inflammatory response. Additionally, preliminary data suggest its potential as an anti-proliferative agent in certain cancer cell lines, possibly through the inhibition of tyrosine kinases or other signaling molecules. These findings position the compound as a promising candidate for further drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research is focused on structural modifications to enhance its therapeutic index while minimizing off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this compound through preclinical studies, with the goal of identifying lead candidates for clinical trials.

In conclusion, 2-(benzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide represents a versatile scaffold with significant potential in medicinal chemistry. Its dual anti-inflammatory and anti-cancer activities, coupled with ongoing optimization efforts, make it a compound of high interest for future research and therapeutic applications. Continued investigation into its mechanism and safety profile will be critical to realizing its full potential in the clinic.